![molecular formula C8H6BrN3O2S B1468116 1-[(4-bromothiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid CAS No. 1536931-70-0](/img/structure/B1468116.png)
1-[(4-bromothiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid
Overview
Description
The compound “1-[(4-bromothiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid” likely contains a bromothiophene group, a 1,2,3-triazole ring, and a carboxylic acid group . Bromothiophenes are aromatic compounds that contain a thiophene ring substituted with a bromine atom . The 1,2,3-triazole ring is a five-membered ring containing two nitrogen atoms and three carbon atoms .
Scientific Research Applications
Synthesis and Biological Activities
Microwave-Promoted Synthesis : A study outlined the microwave-assisted synthesis of fused and non-fused 1,2,4-triazole derivatives with subsequent evaluation of their antimicrobial, anti-lipase, and antiurease activities. This research emphasizes the versatility of triazole compounds in medicinal chemistry, potentially including derivatives similar to the compound of interest (Özil et al., 2015).
Anticancer Evaluation : Another significant contribution was made through the design, synthesis, and anticancer activity evaluation of aziridine-1,2,3-triazole hybrid derivatives. The study provides insights into the structural features contributing to the anticancer properties of these compounds, which may guide future research on related chemical structures (Dong & Wu, 2018).
Antimicrobial and Antibacterial Activities : Research on substituted 1,2,3-triazoles synthesized through 1,3-dipolar cycloaddition reactions demonstrated their potent antimicrobial activity. Such findings highlight the potential of triazole derivatives in addressing resistant microbial strains, suggesting avenues for exploring the antibacterial applications of similar compounds (Holla et al., 2005).
Mechanism of Action
Target of Action
Similar compounds have been used in suzuki-miyaura cross-coupling reactions . This suggests that the compound might interact with palladium catalysts and organoboron reagents, which are common in these reactions .
Mode of Action
In the context of suzuki-miyaura cross-coupling reactions, the compound could potentially undergo oxidative addition with palladium, forming a new pd-c bond . This is followed by transmetalation, where an organoboron group is transferred from boron to palladium .
Biochemical Pathways
The compound’s potential involvement in suzuki-miyaura cross-coupling reactions suggests it could play a role in the synthesis of various organic compounds .
Result of Action
Its potential role in suzuki-miyaura cross-coupling reactions suggests it could contribute to the formation of new carbon-carbon bonds, facilitating the synthesis of various organic compounds .
Properties
IUPAC Name |
1-[(4-bromothiophen-2-yl)methyl]triazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrN3O2S/c9-5-1-6(15-4-5)2-12-3-7(8(13)14)10-11-12/h1,3-4H,2H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYKILFPKGAYLIC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC=C1Br)CN2C=C(N=N2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrN3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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